Cas no 2138086-24-3 (tert-butyl 2-[5-amino-3-(butan-2-yl)-1H-pyrazol-1-yl]acetate)

• Product Name: tert-butyl 2-[5-amino-3-(butan-2-yl)-1H-pyrazol-1-yl]acetate
• CAS No: 2138086-24-3
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 5829102
• PubChem ID: 165492573
• Update Time: 2024-01-04

tert-butyl 2-[5-amino-3-(butan-2-yl)-1H-pyrazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 2138086-24-3
• EN300-1154147
• tert-butyl 2-[5-amino-3-(butan-2-yl)-1H-pyrazol-1-yl]acetate

• Inchi： 1S/C13H23N3O2/c1-6-9(2)10-7-11(14)16(15-10)8-12(17)18-13(3,4)5/h7,9H,6,8,14H2,1-5H3
• InChI Key： APBPWTHSTFNFHM-UHFFFAOYSA-N
• SMILES： O(C(CN1C(=CC(C(C)CC)=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.17902698g/mol
• Monoisotopic Mass: 253.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.1Ų